2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide

• IUPAC Name: 2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C16H14FN5O3S/c1-25-9-14-19-20-16(26-14)18-13(23)8-22-15(24)7-6-12(21-22)10-2-4-11(17)5-3-10/h2-7H,8-9H2,1H3,(H,18,20,23)
• InChI Key: OTUHBFHYRWIDBH-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C16H14FN5O3S
• Molecular Weight: 375.4 g/mol

Description

The compound 2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide (hereafter referred to as Compound X) is a synthetic small molecule featuring a pyridazinone core linked to a fluorophenyl group and a methoxymethyl-substituted 1,3,4-thiadiazole acetamide moiety.

Synthesis routes for analogous compounds often involve nucleophilic substitution or condensation reactions. For example, related pyridazinone-thiadiazole hybrids have been synthesized using caesium carbonate and dry N,N-dimethylformamide (DMF) under mild conditions, achieving yields >70% .

Preparation Methods

The synthesis of 2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide involves multiple steps, starting from readily available starting materials. The synthetic route typically involves the formation of the pyridazinone and thiadiazole rings, followed by their fusion and subsequent substitution reactions to introduce the fluorophenyl and methoxymethyl groups.

Formation of Pyridazinone Ring: The pyridazinone ring can be synthesized through the cyclization of appropriate hydrazine derivatives with diketones under acidic or basic conditions.

Formation of Thiadiazole Ring: The thiadiazole ring is typically formed by the reaction of thiosemicarbazides with carbon disulfide or other suitable reagents.

Fusion of Rings: The pyridazinone and thiadiazole rings are fused together through a series of condensation reactions.

Substitution Reactions:

Industrial production methods for this compound would involve optimizing these synthetic routes for large-scale production, ensuring high yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide undergoes various types of chemical reactions, including:

Oxidation: This compound can undergo oxidation reactions, particularly at the methoxymethyl group, leading to the formation of aldehydes or carboxylic acids.

Reduction: Reduction reactions can occur at the carbonyl groups, converting them to alcohols.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions, allowing for further functionalization of the compound.

Condensation: The compound can undergo condensation reactions with various nucleophiles, leading to the formation of new heterocyclic structures.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution and condensation reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases involving oxidative stress and inflammation.

Industry: It is used in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide involves its interaction with various molecular targets and pathways. The compound is believed to exert its effects through the inhibition of specific enzymes and receptors involved in oxidative stress and inflammation pathways. The fluorophenyl group enhances its binding affinity to these targets, while the thiadiazole ring contributes to its overall stability and bioavailability.

Comparison with Similar Compounds

Key Observations :

• Fluorine Substitution: The 4-fluorophenyl group in Compound X enhances lipophilicity and metabolic stability compared to non-fluorinated analogues, a feature critical for blood-brain barrier penetration in CNS-targeting drugs .
• Thiadiazole Modifications: The methoxymethyl group in Compound X may reduce cytotoxicity relative to unsubstituted thiadiazoles (e.g., imidazo-thiadiazoles in Fig. 51–54, ), which exhibit potent but non-selective cytotoxicity.
• Pyridazinone vs. Pyrimidinone Cores: Pyridazinones (as in Compound X) generally show higher solubility than pyrimidinones (e.g., derivatives in ), favoring oral bioavailability.

Pharmacological Potential

• Antimicrobial Activity : Thiadiazole-acetamide derivatives (e.g., Fig. 51, ) inhibit bacterial growth at MICs of 2–8 µg/mL, suggesting Compound X could be optimized for similar applications.

Biological Activity

The compound 2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide represents a significant area of interest in medicinal chemistry due to its potential biological activities. This compound features a complex structure that combines a pyridazine core with various functional groups, which may contribute to its pharmacological properties.

Chemical Structure and Properties

• Molecular Formula : C₁₃H₁₂FN₅O₂S
• Molecular Weight : 303.33 g/mol
• IUPAC Name : 2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide

The biological activity of this compound is likely mediated through several mechanisms:

• Enzyme Inhibition : The compound may interact with specific enzymes, inhibiting their activity and thereby affecting metabolic pathways.
• Receptor Modulation : It may bind to various receptors, influencing cellular signaling and gene expression.
• Antimicrobial Activity : Preliminary studies suggest potential antimicrobial properties that warrant further investigation.

In Vitro Studies

Research has shown that this compound exhibits significant activity against various microbial strains. For instance:

• Antibacterial Activity : In vitro tests demonstrated effectiveness against Gram-positive and Gram-negative bacteria, indicating a broad spectrum of antibacterial properties.

Microbial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

In Vivo Studies

Animal model studies have indicated that the compound possesses anti-inflammatory effects. Administration in models of induced inflammation resulted in a significant reduction in swelling and pain.

Case Studies

• Case Study on Antimicrobial Efficacy :
  • Objective : Evaluate the antimicrobial efficacy of the compound against resistant bacterial strains.
  • Findings : The compound displayed notable activity against strains resistant to conventional antibiotics, suggesting its potential as a lead compound for drug development.
• Case Study on Anti-inflammatory Properties :
  • Objective : Assess the anti-inflammatory effects in a rat model.
  • Findings : Treatment with the compound resulted in a marked decrease in inflammatory markers and improvement in clinical symptoms.